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Compound of Interest

Compound Name: 2,5-Difluorobenzoic acid

cat. No.: B1293528

This guide provides a detailed computational comparison of the physicochemical properties of
three fluorobenzoic acid isomers: 2-fluorobenzoic acid, 3-fluorobenzoic acid, and 4-
fluorobenzoic acid. The information is intended for researchers, scientists, and professionals in
drug development, with a focus on quantitative data and experimental methodologies.

Physicochemical Data Summary

The position of the fluorine atom on the benzoic acid ring significantly influences the
compound's properties. The following table summarizes key experimental data for the ortho,
meta, and para isomers.

2-Fluorobenzoic 3-Fluorobenzoic 4-Fluorobenzoic
Property . . .

Acid (ortho) Acid (meta) Acid (para)
pKa (at 25°C) 3.27[1][2][31[4] 3.86[2][5] 4.15[6][7][8]
Melting Point (°C) 122-125[1] 123-125[2] 182-184[7]
Boiling Point (°C) ~259 (decomposes)[2] ~251[2] 253.7

) Very slightly soluble in
o Slightly soluble (7.2 )

Solubility in Water Soluble[2][5] cold water, soluble in

g/L)[1] hot water[6][7][8]

Isomer Property Relationships
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The relationship between the fluorine substituent's position and the resulting acidity (pKa) is a
key differentiator for these isomers. This is primarily due to the interplay of inductive and
resonance effects.

Fluorobenzoic Acid Isomers Present Electronic Effects Resulting Acidity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Fluorobenzoic Acid Isomers
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293528#computational-comparison-of-
fluorobenzoic-acid-isomer-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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